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Compound of Interest

Compound Name: Octan-2-yl 2-cyanoacetate

Cat. No.: B3023456

An In-Depth Technical Guide to Octan-2-yl 2-cyanoacetate for Researchers and Drug
Development Professionals

Introduction

Octan-2-yl 2-cyanoacetate is a significant chemical intermediate, primarily recognized as a
key precursor in the synthesis of a-cyanoacrylate adhesives.[1][2] These adhesives,
particularly those derived from longer-chain alcohol esters like octan-2-yl 2-cyanoacetate, are
valued for their application as medical tissue adhesives.[1][2] Their utility in clinical settings for
wound closure and in various surgical procedures underscores the importance of
understanding the synthesis, properties, and handling of this precursor.[1][3] Compared to
earlier short-chain cyanoacrylates, which could elicit inflammatory responses due to rapid
degradation into formaldehyde and cyanoacetate, the longer alkyl chain of octan-2-yl
derivatives offers a slower, more biocompatible degradation profile.[3] This guide provides a
comprehensive overview of Octan-2-yl 2-cyanoacetate, tailored for professionals in research
and development.

Chemical Identifiers and Physicochemical
Properties

A clear identification of a chemical compound is fundamental for research and regulatory
purposes. Octan-2-yl 2-cyanoacetate is known by several synonyms, and its key identifiers
and properties are summarized below.
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Identifier Value Source(s)
CAS Number 52688-08-1 [41[5][6][71[8]
Molecular Formula C11H19NO2 [415161[8]
Molecular Weight 197.27 g/mol [415161181

2-Octyl cyanoacetate, sec-
Octyl cyanoacetate, 1-

Synonyms [2][61[71(°]
Methylheptyl cyanoacetate,

Octan-2-yl cyanoacetate

Colorless to light green/yellow

Appearance o [61[91[10]
liquid

Boiling Point 241.4 £ 8.0 °C (Predicted) [61[7]

Density 0.951 £ 0.06 g/cm? (Predicted) [61[7]

INChl=1S/C11H19NO2/c1-3-4-
InChl 5-6-7-10(2)14-11(13)8-9- [6][71[9]
12/h10H,3-8H2,1-2H3

SMILES C(OC(C)CCCCCC)(=0)CC#N  [6][9]

Synthesis of Octan-2-yl 2-cyanoacetate

The synthesis of Octan-2-yl 2-cyanoacetate is most commonly achieved through two primary
routes: direct esterification of cyanoacetic acid with 2-octanol or transesterification using an
alkyl cyanoacetate (like methyl cyanoacetate) and 2-octanol.

Method 1: Direct Esterification

This traditional method involves the reaction between cyanoacetic acid and 2-octanol, typically
catalyzed by a strong acid like sulfuric acid or p-toluenesulfonic acid.[6][11] The reaction is
driven to completion by the azeotropic removal of water using a solvent like toluene.[6] While
straightforward, this method can be slow and may result in lower yields.[1]

Method 2: Transesterification
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A more efficient and industrially adaptable method involves the transesterification of methyl
cyanoacetate with 2-octanol.[1] This process is catalyzed by a base, such as sodium
methoxide. The reaction equilibrium is shifted towards the product by removing the methanol
byproduct under reduced pressure.[1] This method offers advantages such as milder reaction
conditions, higher yield, and greater purity of the final product.[1]

This protocol is based on a high-yield synthesis method suitable for laboratory and potential
scale-up.[1]

Materials:

Methyl cyanoacetate (1.0 eq)

2-Octanol (1.2 eq)

Sodium methoxide solution (e.g., 27% in methanol, 0.1 eq)

10% Sodium chloride solution

Deionized water

Equipment:

Reaction flask equipped with a magnetic stirrer, heating mantle, and condenser

Vacuum pump and pressure gauge

Separatory funnel

Rotary evaporator

Vacuum distillation apparatus
Procedure:

e Reaction Setup: To a clean, dry reaction flask, add methyl cyanoacetate (10.1 mol), 2-
octanol (12.12 mol), and a 27% sodium methoxide solution (1.01 mol).[1]
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Reaction Execution: Stir the mixture and heat to 80°C.[1]

Byproduct Removal: Apply negative pressure (0.07-0.08 MPa) using a water pump to
facilitate the removal of the methanol byproduct as it forms.[1] Continue this process until
methanol is completely removed, which drives the reaction to completion.

Work-up: Once the reaction is complete, cool the mixture to 25°C.[1] Transfer the mixture to
a separatory funnel and wash twice with 1000 mL of a 10% sodium chloride solution,
followed by a single wash with 1000 mL of water to remove any remaining catalyst and

water-soluble impurities.[1]

Purification: Separate the organic layer, which contains the crude Octan-2-yl 2-
cyanoacetate. The final product is purified by vacuum distillation to yield a colorless,
transparent liquid with a purity of approximately 99.5% and a yield of around 89%.[1]
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Caption: Transesterification workflow for Octan-2-yl 2-cyanoacetate synthesis.

Applications in Research and Drug Development

The primary application of Octan-2-yl 2-cyanoacetate is as a monomer intermediate for the
synthesis of 2-octyl cyanoacrylate, a widely used medical adhesive.[2][3]

Precursor to Medical Adhesives
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Octan-2-yl 2-cyanoacetate is converted into its corresponding a-cyanoacrylate, 2-octyl
cyanoacrylate, through a Knoevenagel condensation with formaldehyde, followed by
depolymerization.[11] The resulting monomer, 2-octyl cyanoacrylate, polymerizes rapidly upon
contact with moisture (anionic polymerization), forming a strong, flexible bond.[3] This property
makes it an excellent adhesive for closing skin lacerations and surgical incisions, often
replacing the need for sutures or staples.[3] Its use has been shown to result in better cosmetic
outcomes and fewer complications compared to traditional closure methods.[12]
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Caption: Conversion of the precursor to the final medical adhesive.

Reagent in Organic Synthesis

Beyond its role in adhesives, the active methylene group in Octan-2-yl 2-cyanoacetate makes
it a valuable reagent in other organic reactions, such as the Knoevenagel condensation with
various aldehydes to synthesize more complex molecules.[13][14] This reactivity allows for its
use in creating diverse chemical structures for materials science and pharmaceutical research.

Safety, Handling, and Storage

Proper handling of Octan-2-yl 2-cyanoacetate is crucial to ensure laboratory safety.
Hazard Identification:
e The compound is classified as harmful if swallowed (H302).[6][9][15]

e It may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation
(H335).[15][16]

Safe Handling and Personal Protective Equipment (PPE):
o Ventilation: Use only in a well-ventilated area or outdoors to avoid inhaling fumes.[4][5][15]

o PPE: Wear suitable protective clothing, chemical-resistant gloves, and safety glasses with
side shields or goggles.[4][15][17]

e Hygiene: Wash hands thoroughly after handling.[4][9] Do not eat, drink, or smoke in the work
area.[4][17]

First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.[4][5]

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
plenty of soap and water for at least 15 minutes.[4][5][17]
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o Eye Contact: Immediately flush eyes with running water for at least 15 minutes, holding
eyelids open.[4][17] Remove contact lenses if present and easy to do.[4] Seek immediate
medical attention.

 Ingestion: If swallowed, rinse mouth with water. Call a poison control center or doctor for
treatment advice.[9][15]

Storage:
» Store in a tightly closed container in a cool, dry, and well-ventilated place.[4][5][17]

o Keep away from incompatible substances and sources of ignition.[4] The recommended
storage temperature is often room temperature or refrigerated (2-8°C) for long-term stability.
[61[18]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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